Cas no 187152-05-2 (1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI))

• Product Name: 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI)
• CAS No: 187152-05-2
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 114975
• PubChem ID: 22112548
• Update Time: 2025-04-18

1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI)
• 1,4-Cyclohexadiene-1-carbonitrile,3-(hydroxymethylene)-6-oxo-, (3E)-
• MFCD16999751
• 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (Z)- (9CI)
• DTXSID50622514
• Benzonitrile,5-formyl-2-hydroxy-
• A920292
• AKOS024049145
• MB25655
• CS-13170
• 187151-99-1
• SY316629
• 187152-05-2
• 5-FORMYL-2-HYDROXYBENZONITRILE
• YCA28979
• 73289-79-9
• SCHEMBL1515823
• PWQHSYDCGDVARU-UHFFFAOYSA-N
• CS-B1369
• 3-Cyano-4-hydroxybenzaldehyde

• Inchi： 1S/C8H5NO2/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3,5,11H
• InChI Key： PWQHSYDCGDVARU-UHFFFAOYSA-N
• SMILES： OC1C=CC(C=O)=CC=1C#N

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 61.09